![molecular formula C25H26F3N5O B1226369 1-(1-tert-butyl-5-tetrazolyl)-N-(2-furanylmethyl)-N-(phenylmethyl)-1-[4-(trifluoromethyl)phenyl]methanamine](/img/structure/B1226369.png)
1-(1-tert-butyl-5-tetrazolyl)-N-(2-furanylmethyl)-N-(phenylmethyl)-1-[4-(trifluoromethyl)phenyl]methanamine
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Overview
Description
1-(1-tert-butyl-5-tetrazolyl)-N-(2-furanylmethyl)-N-(phenylmethyl)-1-[4-(trifluoromethyl)phenyl]methanamine is a member of (trifluoromethyl)benzenes.
Scientific Research Applications
Synthesis and Characterization
- Researchers have developed methods for the synthesis of related compounds, demonstrating the versatility of these chemical structures. For instance, the ambient-temperature synthesis of novel derivatives has been reported, which could be relevant for the industrial application of such compounds (Becerra, Cobo, & Castillo, 2021).
Biological Activity
- Certain derivatives have shown potential in biological applications. For example, some trifluoromethyl derivatives exhibited neurotropic and antitumor activity (Iovel', Golomba, Zvejniece, Shestakova, & Lukevics, 2003).
- Tetramethylpyrazine nitrones, a related class of compounds, have shown promising therapeutic applications in stroke treatment (Marco-Contelles, 2020).
Chemical Properties and Applications
- Research has been conducted into the hydrogen bonding and structural properties of related compounds, which can inform the development of materials with specific physical and chemical properties (Abonía, Rengifo, Cobo, Low, & Glidewell, 2007).
- There are studies on the formation of complexes and their potential applications, such as in photocytotoxicity under red light, which may have implications for medical imaging or therapy (Basu, Pant, Khan, Hussain, Kondaiah, & Chakravarty, 2014).
Material Science
- The compound and its derivatives have been utilized in the synthesis of new materials, such as organosoluble and light-colored fluorinated polyimides, highlighting potential uses in high-performance materials (Yang, Su, & Chiang, 2006).
properties
Molecular Formula |
C25H26F3N5O |
---|---|
Molecular Weight |
469.5 g/mol |
IUPAC Name |
N-benzyl-1-(1-tert-butyltetrazol-5-yl)-N-(furan-2-ylmethyl)-1-[4-(trifluoromethyl)phenyl]methanamine |
InChI |
InChI=1S/C25H26F3N5O/c1-24(2,3)33-23(29-30-31-33)22(19-11-13-20(14-12-19)25(26,27)28)32(17-21-10-7-15-34-21)16-18-8-5-4-6-9-18/h4-15,22H,16-17H2,1-3H3 |
InChI Key |
GJCKFQOJOGUGHY-UHFFFAOYSA-N |
SMILES |
CC(C)(C)N1C(=NN=N1)C(C2=CC=C(C=C2)C(F)(F)F)N(CC3=CC=CC=C3)CC4=CC=CO4 |
Canonical SMILES |
CC(C)(C)N1C(=NN=N1)C(C2=CC=C(C=C2)C(F)(F)F)N(CC3=CC=CC=C3)CC4=CC=CO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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